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Compound of Interest

Compound Name: DAWSONITE

Cat. No.: B1143670

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dawsonite, detailing its chemical
and physical properties, synthesis protocols, and characterization. It places a particular
emphasis on its synthetic analogue, dihydroxyaluminum sodium carbonate, and its application
as an active pharmaceutical ingredient in antacid formulations.

Core Chemical and Physical Properties

Dawsonite is a sodium aluminum hydroxycarbonate mineral.[1][2] First discovered in 1874 at

the McGill University campus in Montreal, Canada, it was named after the Canadian geologist
Sir John William Dawson.[1][3] While naturally occurring, synthetic analogues are of significant
interest for various industrial and pharmaceutical applications.[4][5]

Chemical Formula and Composition

The chemical formula for dawsonite is NaAICOs(OH)2.[1] Its composition, derived from the
ideal formula, is detailed in the tables below.

Table 1: Elemental Composition of Dawsonite
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Element Symbol % Weight
Oxygen @) 55.555%]6]
Aluminum Al 18.738%6]
Sodium Na 15.966%6]
Carbon C 8.341%]6]
Hydrogen H 1.400%6]
Table 2: Oxide Composition of Dawsonite
Oxide Formula % Weight
Alumina Al203 35.40%[7]
Carbon Dioxide CO2 30.56%][7]
Sodium Oxide Na20 21.52%][7]
Water H20 12.51%[7]

Physicochemical and Crystallographic Properties

Dawsonite crystallizes in the orthorhombic system and typically appears as colorless to white

acicular or bladed crystals.[1][2][8]

Table 3: Physical and Crystallographic Properties of Dawsonite
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Property Value

Molecular Weight 144.00 g/mol [1]

Crystal System Orthorhombic[1][6]

Space Group Imam / Imma[1][3][6]

Cell Parameters a=6.759 A, b =10.425 A, ¢ = 5.585 A[6]
Mohs Hardness 3[1][6]

Specific Gravity 2.436[1]

Cleavage Perfect on {110}[1][8]

Luster Vitreous, Silky[6]

Streak White[1][6]

Refractive Index na = 1.466, nf3 = 1.542, ny = 1.596[1]

Synthesis and Characterization Workflow

The synthesis of dawsonite and its analogues can be achieved through various methods, each
yielding materials with specific characteristics. A general workflow from synthesis to
characterization is crucial for producing and verifying the desired compound.
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General workflow for dawsonite synthesis and characterization.

Experimental Protocols
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Hydrothermal Synthesis of Dawsonite

This method is suitable for producing crystalline dawsonite under elevated temperature and
pressure.

Protocol:

Prepare Precursor Suspension: An Al(OH)s colloidal suspension is prepared by mixinga 1 M
AICIs solution with a 3 M NaOH solution.[9]

Add Carbonate Source: A1 M NaHCOs solution is added to the Al(OH)s suspension. A molar
ratio of NaHCOs to Al of 8:1 is recommended to ensure the formation of a single dawsonite-

type compound.[9]

e pH Adjustment: The initial pH of the solution is adjusted to approximately 10.0 using 3 M
NaOH.[9]

o Reaction: The final solution is transferred to a Teflon-lined autoclave, which is then sealed.[9]
The autoclave is maintained at a predefined temperature (e.g., 80, 120, or 160 °C) for 24
hours.[9]

e Product Recovery: After cooling the autoclave to 50 °C, the solution is recovered.[9] The
solid product is separated from the liquid via filtration (e.g., using a 0.45 pm filter).[9]

e Washing and Drying: The solid sample is washed with Milli-Q water and subsequently dried
at 70 °C.[9]

Coprecipitation Synthesis of High-Entropy Dawsonite-
Type Materials

This method is used to synthesize dawsonite structures incorporating multiple cations, which
is of interest in catalysis and ceramics.[4]

Protocol:

e Prepare Metal Nitrate Solution: A solution is prepared with a total of 9 mmol of metal nitrates
(e.g., nitrates of Al, Fe, Cr, Ga, In) dissolved in 40 mL of deionized water.[4] The molar
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quantities of each nitrate are adjusted to be equimolar.[4]

Prepare Bicarbonate Solution: A separate solution is made by dissolving ammonium
bicarbonate and ammonium hydroxide in deionized water.

Initiate Precipitation: The metal nitrate solution is added dropwise (e.g., at 6 mL/min) to the
ammonium bicarbonate/ammonium hydroxide solution under constant stirring.[10]

Aging: The combined solution is stirred overnight (approximately 20 hours) at room
temperature to allow the precipitate to form and age.[10]

Product Recovery: The resulting slurry is centrifuged to separate the precipitate.[4]

Drying: The collected precipitate is dried overnight at 333 K (60 °C).[4]

Characterization Techniques

X-Ray Diffraction (XRD): Used to identify the crystalline phase of the synthesized material
and confirm the dawsonite structure.[9][11] Measurements are typically performed over a 26
range of 3—70°.[9]

Scanning Electron Microscopy/Energy-Dispersive X-ray Spectroscopy (SEM/EDS):
Employed to observe the morphology (e.g., crystal shape and size) and determine the
elemental composition of the product.[9][10]

Fourier-Transform Infrared Spectroscopy (FT-IR): Used to identify the functional groups (e.g.,
O-H and C-O bonds) present in the dawsonite structure.[11][12]

Thermogravimetric Analysis (TGA): Used to study the thermal stability and decomposition
pathway of dawsonite by measuring weight loss as a function of temperature.[12]

Thermal Decomposition Pathway

The thermal decomposition of dawsonite is a multi-step process. Understanding this pathway

is critical for its application as a precursor for ceramics and catalysts.[11][12]
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Thermal decomposition pathway of dawsonite.

Upon heating, the dawsonite crystal structure collapses at approximately 350°C.[11][13] This
initial step involves the loss of water from the hydroxyl groups and a significant portion of the
carbonate as CO2.[11][13] The resulting product is an amorphous mixture containing sodium
carbonate and a low-temperature form of alumina (rho-alumina).[11][14] This intermediate
phase gradually loses the remaining CO2 between 350 and 650°C.[11] At temperatures above
600-670°C, the amorphous components react to form crystalline sodium aluminate (NaAlOz2).
[11][13][14]

Pharmaceutical Application: Antacid

The synthetic form of dawsonite, known as dihydroxyaluminum sodium carbonate (DASC), is
used as an active pharmaceutical ingredient in antacid preparations.[1][15][16] Antacids work
by neutralizing excess hydrochloric acid (HCI) in the stomach, thereby alleviating symptoms of
heartburn and indigestion.[17][18]

Mechanism of Action: Gastric Acid Neutralization

DASC provides both prompt and prolonged acid-neutralizing effects.[19] The mechanism
involves a classic acid-base reaction in the stomach.
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Mechanism of action for DASC as an antacid.

The reaction of dihydroxyaluminum sodium carbonate with hydrochloric acid can be
represented by the following equation:

NaAI(OH)2COs + 4HCI - NaCl + AICIs + 3H20 + CO:2

This reaction consumes the acid, raising the pH of the stomach contents and providing relief
from acid-related discomfort.[17] The rate of this neutralization has been studied using pH-stat
methods, which monitor the appearance of aluminum and sodium ions in the reaction medium.
[15] Besides direct neutralization, other proposed mechanisms for the therapeutic effects of
antacids include the inhibition of peptic activity and the suppression of Helicobacter pylori
growth.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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